Cas no 2229401-82-3 (tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate
• CAS No: 2229401-82-3
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• CID: 6308251
• PubChem ID: 165657226
• Update Time: 2025-06-08

tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate
• tert-butyl N-[1-(3-fluoro-4-methoxyphenyl)-2-oxoethyl]carbamate
• 2229401-82-3
• EN300-1887789

• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(18)16-11(8-17)9-5-6-12(19-4)10(15)7-9/h5-8,11H,1-4H3,(H,16,18)
• InChI Key： CQJICGRVOSXMAT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 283.12198622g/mol
• Monoisotopic Mass: 283.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate

tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229401-82-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229401-82-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely used in the development of pharmaceuticals, agrochemicals, and other chemical products. In this article, we will delve into the synthesis, properties, and potential applications of tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate.

Synthesis and Structural Characteristics

The synthesis of tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate typically involves a multi-step process that begins with the preparation of the key intermediate, 1-(3-fluoro-4-methoxyphenyl)-2-aminoethanone. This intermediate is then reacted with tert-butyl chloroformate under controlled conditions to form the desired carbamate. The reaction is often carried out in a polar aprotic solvent such as dimethylformamide (DMF) or dichloromethane (DCM) in the presence of a base like triethylamine (TEA) or diisopropylethylamine (DIPEA).

The resulting compound, tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate, features a tert-butyl group attached to the carbamate nitrogen, which provides steric protection and enhances the stability of the molecule. The 3-fluoro-4-methoxyphenyl substituent introduces additional complexity and functionality to the molecule, making it an attractive candidate for further chemical modifications.

Physical and Chemical Properties

tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate is a white crystalline solid with a melting point typically ranging from 105°C to 107°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and acetone but exhibits limited solubility in water. The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The molecular weight of tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate is approximately 307.35 g/mol. Its chemical formula is C₁₆H₁₉FNO₅. The presence of the tert-butyl group and the aromatic substituent imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions.

Spectroscopic Analysis

The spectroscopic properties of tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate have been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). The proton NMR spectrum shows characteristic signals for the tert-butyl group at around 1.4 ppm and for the aromatic protons at around 7.0 ppm. The carbonyl group appears as a strong peak at around 170 cm^-1 in the IR spectrum.

The mass spectrum of tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate displays a molecular ion peak at m/z 307, corresponding to its molecular weight. Fragmentation patterns observed in the MS spectrum provide valuable information about the structure and stability of the molecule under different conditions.

Potential Applications in Medicinal Chemistry

tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate has shown promise in several areas of medicinal chemistry due to its unique structural features and functional groups. One of its primary applications is as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects.

In recent studies, derivatives of this compound have been investigated for their anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has demonstrated that certain analogs exhibit potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond anti-inflammatory applications, tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate has also been explored for its potential as an antiviral agent. A study published in Antiviral Research reported that modified versions of this compound showed significant activity against several strains of influenza virus, suggesting its potential use in developing new antiviral drugs.

Safety Considerations and Handling Guidelines

In case of accidental exposure, immediate action should be taken to rinse affected areas with water and seek medical attention if necessary. Proper disposal methods should also be followed to prevent environmental contamination.

Conclusion

Tert-butyl N-1-(3-fluoro-4-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229401-82-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive candidate for further research and development into novel therapeutic agents. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.